(3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}propyl)(methyl)amine

• IUPAC Name: 3-[1-[(2-fluorophenyl)methyl]pyrazol-4-yl]-N-methylpropan-1-amine
• InChI: InChI=1S/C14H18FN3/c1-16-8-4-5-12-9-17-18(10-12)11-13-6-2-3-7-14(13)15/h2-3,6-7,9-10,16H,4-5,8,11H2,1H3
• InChI Key: HUTPCOLNPARWIQ-UHFFFAOYSA-N
• Canonical SMILES: CNCCCC1=CN(N=C1)CC2=CC=CC=C2F
• Molecular Formula: C14H18FN3
• Molecular Weight: 247.31 g/mol
• CAS No.: 2098113-90-5

Description

The compound (3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}propyl)(methyl)amine is a derivative of pyrazole, a class of organic compounds that have been widely used in the development of new pesticides due to their diverse structures and biological activities. Pyrazole derivatives have been shown to exhibit high selectivity and low toxicity.

Synthesis Analysis

The synthesis of pyrazole derivatives, including This compound, often involves intermediate derivatization methods (IDMs). The synthesized compounds are typically confirmed by melting point (mp), 1 HNMR, 13 CNMR, and HRMS.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of related pyrazole derivatives have been detailed in several studies, emphasizing the importance of precise identification and structural elucidation in the development of new compounds for potential applications in medicinal chemistry and material science. For example, McLaughlin et al. (2016) explored the synthesis, identification, and analytical characterization of the research chemical 3,5-AB-CHMFUPPYCA, highlighting the complex process of distinguishing between regioisomers and identifying by-products in the synthesis of new chemical entities (McLaughlin et al., 2016).

Crystal Structure Analysis

• The study of crystal structures of pyrazole derivatives provides insight into the geometric and electronic configurations essential for designing compounds with specific biological or physical properties. For instance, Bawa et al. (2009) and Kariuki et al. (2021) described the crystal structure determination of pyrazolylamine and pyrazol-thiazole derivatives, respectively, offering valuable information on molecular conformation and intermolecular interactions that could influence compound stability and reactivity (Bawa et al., 2009); (Kariuki et al., 2021).

Antimicrobial Activity

• The antimicrobial properties of pyrazole derivatives have been the subject of numerous studies, indicating their potential as therapeutic agents. Mistry et al. (2016) synthesized and evaluated a series of compounds for their in vitro antimicrobial activity, demonstrating the utility of pyrazole derivatives in combating microbial infections (Mistry et al., 2016).

Pharmacological Applications

• Research into the pharmacological applications of pyrazole derivatives, including their potential as kinase inhibitors and receptor antagonists, has shown promising results. The discovery and characterization of novel GPR39 agonists by Sato et al. (2016) exemplify the exploration of pyrazole derivatives in the modulation of receptor activity, with implications for the treatment of diseases and disorders related to G protein-coupled receptors (Sato et al., 2016).

Antiviral and Anticancer Research

• Pyrazole derivatives have also been investigated for their antiviral and anticancer activities. Tantawy et al. (2012) synthesized a series of pyrazole compounds and evaluated their antiviral activity against herpes simplex virus, demonstrating the potential of these compounds in the development of new antiviral drugs (Tantawy et al., 2012).

Mechanism of Action

Target of Action

Similar compounds with a pyrazole structure have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s known that compounds with a pyrazole structure can interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Similar compounds with a pyrazole structure have been found to possess various biological activities, suggesting that they may affect a wide range of biochemical pathways .

Result of Action

Similar compounds with a pyrazole structure have been found to exhibit various biological activities , suggesting that this compound may have similar effects.